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Compound of Interest

Compound Name: 6-Bromobenzo[c]isothiazole

Cat. No.: B1525720 Get Quote

Hazard Identification and Risk Assessment
6-Bromobenzo[c]isothiazole (CAS No. 20712-08-7) is a halogenated heterocyclic compound.

[1][2] While comprehensive toxicological data for this specific molecule is not extensively

published, its structural motifs—a brominated aromatic ring and an isothiazole core—

necessitate a cautious approach. The available safety data indicates that it causes skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[3]

The core principle of its disposal is rooted in its classification as a halogenated organic

compound.[4] Halogenated hydrocarbons require specific disposal routes, primarily because

their incineration can produce acidic gases (like hydrogen bromide) and other hazardous

byproducts if not conducted in specialized facilities equipped with appropriate scrubbers.[5]

Furthermore, isothiazole derivatives can exhibit significant aquatic toxicity, making it imperative

to prevent their release into the environment.[6]
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Hazard Statement GHS Classification
Primary Safety
Concern

Disposal
Implication

H315
Skin Irritant, Category

2

Causes skin irritation

upon contact.

Avoid skin contact;

dispose of

contaminated PPE as

hazardous waste.

H319
Eye Irritant, Category

2

Causes serious eye

irritation.

Wear appropriate eye

protection; prevent

any release to drains.

H335 STOT SE, Category 3
May cause respiratory

irritation.

Handle only in well-

ventilated areas or

fume hoods to avoid

inhalation.[4][7]

(Implied) Halogenated Organic

Potential for forming

hazardous

combustion

byproducts.

Must be segregated

into a dedicated

"Halogenated Organic

Waste" stream.[4]

(Potential) Aquatic Toxicity

Isothiazole derivatives

can be toxic to aquatic

life.[6]

Do not discharge to

drains or soil under

any circumstances.[7]

Personal Protective Equipment (PPE) and Handling
Precautions
Before handling or preparing 6-Bromobenzo[c]isothiazole for disposal, the following minimum

PPE must be worn:

Gloves: Nitrile rubber gloves are required. Always check gloves for any tears or punctures

before use.[4]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4][6]

Lab Coat: A full-length laboratory coat must be worn and buttoned.[4]
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Ventilation: All handling and disposal preparation should occur within a certified chemical

fume hood to minimize inhalation risks.[4]

Step-by-Step Disposal Protocol
The proper disposal of 6-Bromobenzo[c]isothiazole is predicated on rigorous waste

segregation. Never mix halogenated waste with non-halogenated organic waste streams.

Step 1: Segregation at the Source

Immediately upon completion of an experiment, decide the waste category. Any solution,

solid mixture, or piece of equipment contaminated with 6-Bromobenzo[c]isothiazole is now

considered halogenated waste.

Step 2: Preparing Unused or Neat Compound for Disposal

If disposing of the original reagent, ensure its container is securely sealed.

The container must be clearly labeled as "Hazardous Waste: 6-Bromobenzo[c]isothiazole,

Halogenated Organic Solid."

Place the sealed container in a secondary containment bin within your laboratory's

designated hazardous waste accumulation area.

Step 3: Managing Contaminated Liquid Waste

Collect all liquid waste containing 6-Bromobenzo[c]isothiazole in a dedicated, properly

labeled "Halogenated Organic Liquid Waste" container.[4][8] This container should be made

of a compatible material (e.g., glass or polyethylene) and have a secure screw cap.

The label must include the words "Hazardous Waste," the full chemical name(s) of the

constituents, and the approximate concentration.

Do not fill the waste container beyond 90% capacity to allow for vapor expansion.

Step 4: Managing Contaminated Solid Waste and Labware
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Spatulas, Weigh Boats, etc.: Rinse contaminated items with a minimal amount of a suitable

solvent (e.g., acetone or ethanol). The resulting rinse (rinsate) must be collected and

disposed of as halogenated liquid waste (see Step 3). The cleaned item can then be washed

normally.

Consumables (Gloves, Wipes, TLC Plates): All solid materials that have come into direct

contact with 6-Bromobenzo[c]isothiazole must be placed in a designated "Halogenated

Solid Waste" bag or container. This includes contaminated gloves, paper towels, and silica

gel.

Glassware: Thoroughly decontaminate glassware by rinsing with a small amount of an

appropriate solvent. Collect this rinsate in the halogenated liquid waste container. After this

initial decontamination, the glassware can be cleaned using standard laboratory procedures.

Step 5: Handling Spills

In the event of a small spill, absorb the material with an inert absorbent like vermiculite or

sand.[7]

Carefully sweep or scoop the absorbent material into a designated container.[7]

Label the container as "Hazardous Waste: Spill Debris containing 6-
Bromobenzo[c]isothiazole" and manage it as halogenated solid waste.

For large spills, evacuate the area and follow your institution's emergency procedures.

Step 6: Final Disposal

All prepared and labeled waste containers must be transferred to your institution's

Environmental Health and Safety (EHS) department for final disposal.

Disposal will be carried out at an approved and licensed hazardous waste disposal facility,

likely via high-temperature incineration.[5][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with 6-Bromobenzo[c]isothiazole.
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Caption: Decision workflow for the safe disposal of 6-Bromobenzo[c]isothiazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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